Cas no 2241107-30-0 ((1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol)

• Product Name: (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol
• CAS No: 2241107-30-0
• MF: C₇H₇F₃OS
• MW: 196.190091371536
• MDL: MFCD31667132
• CID: 5638145
• PubChem ID: 138039652
• Update Time: 2025-05-19

(1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-2819952
• (1S)-1-[5-(Trifluoromethyl)thiophen-3-yl]ethanol
• (1S)-1-[5-(trifluoromethyl)thiophen-3-yl]ethan-1-ol
• 2241107-30-0
• (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol

• MDL： MFCD31667132
• Inchi： 1S/C7H7F3OS/c1-4(11)5-2-6(12-3-5)7(8,9)10/h2-4,11H,1H3/t4-/m0/s1
• InChI Key： UDTBDBXIKDHUHN-BYPYZUCNSA-N
• SMILES： S1C=C(C=C1C(F)(F)F)[C@H](C)O

Computed Properties

• Exact Mass: 196.01697050g/mol
• Monoisotopic Mass: 196.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Additional information on (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol

Chemical Profile of (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol (CAS No: 2241107-30-0)

(1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol, identified by its CAS number 2241107-30-0, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The compound features a thiophene core substituted with a trifluoromethyl group at the 5-position and an ethyl alcohol moiety at the 1-position, linked via a chiral center at the 3-position of the thiophene ring. This unique structural configuration imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. Additionally, the trifluoromethyl group often enhances metabolic stability and bioavailability, key factors in the design of novel therapeutic agents. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their diverse biological activities and potential applications in treating various diseases.

The chiral center in (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol adds another layer of complexity to its chemical profile. Chiral compounds are of paramount importance in pharmaceuticals because enantiomers can exhibit significantly different biological activities. The (S)-configuration at the 3-position of the thiophene ring may confer specific interactions with biological targets, influencing both efficacy and selectivity. This aspect has prompted extensive studies to understand how chirality influences the pharmacokinetic and pharmacodynamic properties of molecules.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of complex molecules like (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These advancements not only facilitate the production of enantiomerically pure compounds but also open new avenues for exploring their potential therapeutic benefits.

The compound's structural motif, combining a thiophene ring with a trifluoromethyl group and an ethyl alcohol side chain, suggests potential applications in multiple therapeutic areas. Thiophene derivatives are well-known for their role in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The introduction of a trifluoromethyl group can enhance these properties by improving lipophilicity and metabolic stability. Moreover, the alcohol functional group provides a site for further derivatization, allowing for the creation of more complex analogs with tailored biological activities.

In vitro studies have begun to unravel the pharmacological potential of (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol. Preliminary experiments indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural features resemble those of known bioactive molecules that target pathways involved in inflammation and cancer progression. While more research is needed to fully elucidate its mechanism of action, these initial findings are promising and warrant further investigation.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. By employing catalytic methods and optimizing reaction conditions, researchers can produce (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol with greater efficiency while adhering to ecological standards. This aligns with broader industry trends toward more sustainable practices in drug development.

The future prospects for (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-ol are exciting given its unique structure and promising preliminary data. Ongoing research aims to explore its biological activity in greater detail, identify potential therapeutic applications, and optimize synthetic methodologies for large-scale production. Collaborative efforts between academic researchers and industry scientists will be crucial in translating this compound from laboratory discovery to clinical development.

In conclusion, (1S)-1-5-(trifluoromethyl)thiophen-3-ylethan-1-oL (CAS No: 2241107300) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits. The combination of a trifluoromethyl group, a chiral thiophene core, and an ethyl alcohol side chain makes this compound a valuable asset for drug discovery efforts. As research continues to uncover its full potential, it is poised to play an important role in addressing unmet medical needs.